(4-((1-benzyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone

• IUPAC Name: [4-[(1-benzylbenzimidazol-2-yl)methyl]piperazin-1-yl]-(4-methylthiadiazol-5-yl)methanone
• InChI: InChI=1S/C23H24N6OS/c1-17-22(31-26-25-17)23(30)28-13-11-27(12-14-28)16-21-24-19-9-5-6-10-20(19)29(21)15-18-7-3-2-4-8-18/h2-10H,11-16H2,1H3
• InChI Key: SBGZGNCRVHMNQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCN(CC2)CC3=NC4=CC=CC=C4N3CC5=CC=CC=C5
• Molecular Formula: C23H24N6OS
• Molecular Weight: 432.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures. Thiadiazole is another heterocyclic compound that is often used in medicinal chemistry due to its wide range of biological activities.

Molecular Structure Analysis

The molecular structure of imidazole contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The specific chemical reactions that your compound would undergo would depend on its exact structure and the conditions under which it is reacted. Imidazole rings are known to participate in a variety of chemical reactions due to their amphoteric nature.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The physical and chemical properties of your specific compound would depend on its exact structure.

Scientific Research Applications

Antiviral Activity

• . Compound X could potentially inhibit viral replication or entry, making it relevant for antiviral drug development.

Antibacterial and Antimycobacterial Effects

• . Researchers have synthesized similar structures and evaluated their efficacy against bacterial strains. Compound X might be explored for these purposes.

Anti-Inflammatory Potential

• . Compound X could be investigated further for its ability to modulate inflammatory pathways.

Antitumor Properties

• . Investigating Compound X’s impact on cancer cells could be worthwhile.

Antidiabetic and Antioxidant Activities

• . Compound X might play a role in managing diabetes or oxidative stress.

Antifungal Potential

• . Compound X could be tested against fungal pathogens.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many imidazole-containing compounds show biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.